Cas no 7639-53-4 (3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline)
7639-53-4 structure
Product Name:3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline
CAS No:7639-53-4
MF:C10H5Cl2N3
MW:238.072799444199
CID:982637
PubChem ID:269497
Update Time:2025-04-20
3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline
- 3,6-dichloro[1,2,4]triazolo[3,4-a]isoquinoline
- 3,6-Dichlor-s-triazolo< 3,4-a> isochinolin
- 3,6-Dichlor-s-triazolo< 3.4-a> isochinolin
- AC1L6ML3
- AC1Q3RWF
- AG-J-10322
- AR-1E9953
- CTK5E2900
- NSC110664
- 7639-53-4
- NSC-110664
- DTXSID50296638
-
- Inchi: 1S/C10H5Cl2N3/c11-8-5-15-9(13-14-10(15)12)7-4-2-1-3-6(7)8/h1-5H
- InChI Key: NHVLFSFDLSVTAG-UHFFFAOYSA-N
- SMILES: ClC1=CN2C(=NN=C2C2C=CC=CC=21)Cl
Computed Properties
- Exact Mass: 236.98625
- Monoisotopic Mass: 236.9860526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.19
- LogP: 3.18930
3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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